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Introduction

Tug-891 is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4 (FFA4),
formerly known as G-protein coupled receptor 120 (GPR120).[1][2][3] As a key regulator of
various physiological processes, FFA4 has emerged as a promising therapeutic target for
metabolic diseases such as type 2 diabetes and obesity, as well as inflammatory conditions.[2]
[4] Tug-891 mimics the effects of endogenous long-chain fatty acids (LCFAS) by activating
FFA4, thereby initiating a cascade of intracellular signaling events.[2][5] These application
notes provide detailed protocols for the preparation and use of Tug-891 in cell culture
experiments, along with a summary of its signaling pathways and reported cellular effects.

Mechanism of Action

Tug-891 activates FFA4, a G-protein coupled receptor (GPCR), primarily through the Gag/11
signaling pathway.[3][6] This activation leads to the stimulation of phospholipase C (PLC),
which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium
(Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[6]
Downstream effects of Tug-891-mediated FFA4 activation include the phosphorylation of
extracellular signal-regulated kinase (ERK), recruitment of -arrestin-1 and (-arrestin-2, and
receptor internalization.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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